![molecular formula C12H15F3N2OS B7590454 (4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone](/img/structure/B7590454.png)
(4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone
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Overview
Description
(4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research for its unique properties and potential applications in various fields.
Mechanism of Action
(4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone acts as a partial agonist at the 5-HT1B and 5-HT2C serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. It also has affinity for other serotonin receptors such as 5-HT2A and 5-HT7, as well as adrenergic and dopaminergic receptors.
Biochemical and Physiological Effects:
This compound has been shown to induce various physiological and behavioral effects in animal models, including hyperactivity, tremors, and changes in body temperature and heart rate. It has also been shown to affect cognitive processes such as learning and memory.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone in lab experiments is its selective binding affinity for specific serotonin receptors, which allows for the study of their individual roles in various physiological and behavioral processes. However, one limitation is its potential for toxicity and adverse effects, which must be carefully monitored and controlled.
Future Directions
Future research on (4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone could focus on its potential therapeutic applications in the treatment of various disorders such as depression, anxiety, and obesity. It could also be used as a tool to study the interactions between serotonin receptors and other neurotransmitter systems, as well as the mechanisms underlying drug addiction and withdrawal. Additionally, further studies could investigate the potential for this compound to be used as a diagnostic tool for various diseases and conditions.
Synthesis Methods
The synthesis of (4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone involves the reaction of 4-ethylpiperidine with trifluoromethylthiocarbamoyl chloride in the presence of a base such as sodium carbonate. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
(4-Ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone has been extensively studied for its potential applications in various scientific fields such as pharmacology, toxicology, and neuroscience. It has been used as a tool to study the effects of serotonin receptor agonists and antagonists on various physiological and behavioral processes.
properties
IUPAC Name |
(4-ethylpiperidin-1-yl)-[2-(trifluoromethyl)-1,3-thiazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2OS/c1-2-8-3-5-17(6-4-8)10(18)9-7-19-11(16-9)12(13,14)15/h7-8H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKNUNUULEAUHOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCN(CC1)C(=O)C2=CSC(=N2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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